Cas no 30355-60-3 (6-(Chloromethyl)-N-phenyl-1,3,5-triazine-2,4-diamine)

• Product Name: 6-(Chloromethyl)-N-phenyl-1,3,5-triazine-2,4-diamine
• CAS No: 30355-60-3
• MF: C₁₀H₁₀ClN₅
• MW: 235.672899723053
• MDL: MFCD00085524
• CID: 310050
• PubChem ID: 34942
• Update Time: 2025-09-27

6-(Chloromethyl)-N-phenyl-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-(chloromethyl)-N2-phenyl-
• 2-AMINO-4-ANILINO-6-(CHLOROMETHYL)-1,3,5-TRIAZINE
• 6-(chloromethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine
• 6-(CHLOROMETHYL)-N-PHENYL-1,3,5-TRIAZINE-2,4-DIAMINE
• [4-amino-6-(chloromethyl)(1,3,5-triazin-2-yl)]phenylamine
• 4-Chlormethyl-6-(phenylamino)-2-amino-symm.-triazin
• 6-Chlormethyl-N2-phenyl-[1,3,5]triazin-2,4-diyldiamin
• 6-chloromethyl-N2-phenyl-[1,3,5]triazine-2,4-diyldiamine
• 6-chloromethyl-N-phenyl-[1,3,5]triazine-2,4-diamine
• AC1L1SN9
• AC1Q52PO
• AC1Q52RY
• AC1Q52RZ
• NSC89736
• SBB041746
• 4-(TRIFLUOROACETYL)BENZOICACID
• 2-Amino-4-anilino-6-(chloromethyl)-S-triazine
• A820342
• AKOS000270248
• NCI60_041993
• SR-01000051679-1
• SMR000376482
• MLS000771929
• KSC-1-298
• MFCD00085524
• HMS2686E16
• LS-06777
• 6-(chloromethyl)-N'-phenyl-1,3,5-triazine-2,4-diamine
• 30355-60-3
• SCHEMBL2493403
• DTXSID70275127
• NSC-89736
• SR-01000051679
• AKOS001444959
• 6-(Chloromethyl)-N~2~-phenyl-1,3,5-triazine-2,4-diamine
• CHEMBL1442172
• AKOS030689601
• FT-0651746
• EN300-13366
• KUC105472N
• NCGC00245973-01
• SB73299
• 1,3,5-Triazine-2,4-diamine, 6-(chloromethyl)-N2-phenyl-
• N-[4-AMINO-6-(CHLOROMETHYL)-1,3,5-TRIAZIN-2-YL]-N-PHENYLAMINE
• s-Triazine, 2-amino-4-anilino-6-(chloromethyl)-
• 6-(chloromethyl)-N2-phenyl-1,3,5-triazine-2,4-diamine
• Z324552970
• [4-amino-6-(chloromethyl)-s-triazin-2-yl]-phenyl-amine
• 6-(Chloromethyl)-N-phenyl-1,3,5-triazine-2,4-diamine

• MDL： MFCD00085524
• Inchi： 1S/C10H10ClN5/c11-6-8-14-9(12)16-10(15-8)13-7-4-2-1-3-5-7/h1-5H,6H2,(H3,12,13,14,15,16)
• InChI Key： ZEXYPLRLARKYLF-UHFFFAOYSA-N
• SMILES： ClCC1=NC(N)=NC(=N1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 235.0627
• Monoisotopic Mass: 235.062473
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7
• XLogP3: 1.9

Experimental Properties

• Density: 1.427
• Boiling Point: 478.3°Cat760mmHg
• Flash Point: 243.1°C
• PSA: 76.72
• LogP: 2.59040
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

6-(Chloromethyl)-N-phenyl-1,3,5-triazine-2,4-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazine-2,4-diamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines 1,3,5-triazine-2,4-diamines